5,5-dimethyl-5,6-dihydrotetrazolo[5,1-a]isoquinoline

• IUPAC Name: 5,5-dimethyl-6H-tetrazolo[5,1-a]isoquinoline
• InChI: InChI=1S/C11H12N4/c1-11(2)7-8-5-3-4-6-9(8)10-12-13-14-15(10)11/h3-6H,7H2,1-2H3
• InChI Key: FQPUINDENAEALQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=CC=CC=C2C3=NN=NN31)C
• Molecular Formula: C11H12N4
• DSSTOX Substance ID: DTXSID40350617
• Molecular Weight: 200.24 g/mol
• CAS No.: 310457-43-3

Description

5,5-dimethyl-5,6-dihydrotetrazolo[5,1-a]isoquinoline is a useful research compound. Its molecular formula is C11H12N4 and its molecular weight is 200.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 200.106196400 g/mol and the complexity rating of the compound is 253. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Copper(II) Complex Synthesis

  A study highlighted the synthesis of a copper(II) complex with 5,5-dimethyl-5,6-dihydrotetrazolo[5,1-a]isoquinoline, revealing a polymeric chain structure through X-ray crystallography. The compound exhibits a strongly distorted five-vertex polyhedron coordination around the copper(II) atom (Sokol et al., 2003).

• Crystal Structure and IR/Electronic Spectra Studies

  Another research focused on the crystal and molecular structures of a hemihydrate form of this compound, exploring its IR and electronic spectra and performing model quantum-chemical calculations (Sokol et al., 2001).

• Synthesis of Substituted Derivatives

  Research into the synthesis paths for substituted derivatives of the compound has been conducted, examining reactions with hydrazine hydrate and trifluoroacetic acid (Glushkov et al., 2000).

Chemical Properties and Reactions

• Chemistry of N-Heterocyclic Carbenes

  The compound's relevance in the rapidly progressing field of N-heterocyclic carbenes in modern organic synthesis was discussed, with a focus on its potential as a precursor for N-heterocyclic carbenes (Glushkov et al., 2008).

• Transition Metal Complexes Synthesis

  A study synthesized and analyzed eleven complexes of different metals with a variant of this compound, examining their structures through X-ray crystallography and spectroscopy (Sokol et al., 2003).

• Synthesis of Barbituric Acid Derivatives

  Research on reactions involving cotarnine derivatives with barbituric acid, leading to the synthesis of a specific spiro derivative, was also conducted, providing insights into possible reaction mechanisms (Krasnov et al., 2002).

Potential Applications in Medicinal Chemistry

• Antimicrobial Studies

  A recent study synthesized new chalcones incorporating the isoquinoline moiety, testing their antimicrobial properties against various bacteria and fungi. The study also included a docking study to understand the binding affinities of these compounds (Mukhtar et al., 2022).

• Physicochemical Properties in Alkaloid Biosynthesis

  The properties of corycavidine, related to the biosynthesis of isoquinoline alkaloids, were examined through various analytical techniques. This study provides a deep understanding of the compound's role in alkaloid biosynthesis (Kamigauchi et al., 2000).

Future Directions

The development of new methods for efficient synthesis of isoquinoline and its derivatives has attracted considerable attention of chemists and pharmacologists over recent years. The progress of isoquinoline synthesis provides creative inspiration and expands novel ideas for researchers in this field.